Cas no 117291-18-6 (3-4-(propan-2-yl)phenyl-3-(trifluoroacetamido)propanoic acid)

• Product Name: 3-4-(propan-2-yl)phenyl-3-(trifluoroacetamido)propanoic acid
• CAS No: 117291-18-6
• MF: C₁₄H₁₆F₃NO₃
• MW: 303.276954650879
• CID: 6216349
• PubChem ID: 3734281
• Update Time: 2025-11-06

3-4-(propan-2-yl)phenyl-3-(trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-(propan-2-yl)phenyl-3-(trifluoroacetamido)propanoic acid
• 1T-0619
• 3-[4-(propan-2-yl)phenyl]-3-(trifluoroacetamido)propanoic acid
• 3-[4-(propan-2-yl)phenyl]-3-(2,2,2-trifluoroacetamido)propanoic acid
• 3-(4-isopropylphenyl)-3-[(2,2,2-trifluoroacetyl)amino]propanoic acid
• 3-(4-propan-2-ylphenyl)-3-[(2,2,2-trifluoroacetyl)amino]propanoic Acid
• AKOS005083873
• EN300-12586046
• 3-(4-Isopropylphenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid
• 117291-18-6
• CS-0345517

• Inchi： 1S/C14H16F3NO3/c1-8(2)9-3-5-10(6-4-9)11(7-12(19)20)18-13(21)14(15,16)17/h3-6,8,11H,7H2,1-2H3,(H,18,21)(H,19,20)
• InChI Key： USXCOSPARFHTLV-UHFFFAOYSA-N
• SMILES： FC(C(NC(CC(=O)O)C1C=CC(=CC=1)C(C)C)=O)(F)F

Computed Properties

• Exact Mass: 303.10822786g/mol
• Monoisotopic Mass: 303.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-4-(propan-2-yl)phenyl-3-(trifluoroacetamido)propanoic acid

Comprehensive Overview of 3-4-(propan-2-yl)phenyl-3-(trifluoroacetamido)propanoic acid (CAS No. 117291-18-6)

3-4-(propan-2-yl)phenyl-3-(trifluoroacetamido)propanoic acid (CAS No. 117291-18-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique trifluoroacetamido and propanoic acid functional groups, serves as a critical intermediate in the synthesis of advanced therapeutic agents. Its molecular structure, which includes a propan-2-ylphenyl moiety, contributes to its distinct chemical properties, making it a valuable asset in drug discovery and development.

The growing interest in 3-4-(propan-2-yl)phenyl-3-(trifluoroacetamido)propanoic acid is driven by its potential applications in targeting metabolic disorders and inflammatory diseases. Researchers are particularly intrigued by its ability to modulate enzyme activity, a feature that aligns with current trends in precision medicine and personalized therapeutics. As the demand for small-molecule inhibitors and biocompatible compounds rises, this compound stands out for its versatility and efficacy.

In the context of green chemistry and sustainable synthesis, CAS No. 117291-18-6 has also been explored for its environmentally friendly production methods. Recent advancements in catalytic processes and solvent-free reactions have further enhanced its appeal, addressing the global push for eco-friendly pharmaceuticals. This aligns with the increasing consumer and regulatory focus on sustainable drug development.

Another area of interest is the compound's role in proteomics and structural biology. Its trifluoroacetamido group has been instrumental in studying protein-ligand interactions, a hot topic in AI-driven drug design. With the rise of computational chemistry and machine learning in molecular modeling, 3-4-(propan-2-yl)phenyl-3-(trifluoroacetamido)propanoic acid has become a benchmark for validating predictive algorithms.

From a commercial perspective, the compound's applications extend to high-value agrochemicals and specialty chemicals. Its stability and reactivity make it a preferred choice for formulating next-generation crop protection agents, a sector experiencing rapid growth due to the need for sustainable agriculture solutions. This dual utility in pharmaceuticals and agrochemicals underscores its economic significance.

Quality control and analytical profiling of CAS No. 117291-18-6 are critical for ensuring its efficacy and safety. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its purity and structural integrity. These methods are essential for meeting stringent regulatory standards, particularly in GMP-compliant manufacturing environments.

Looking ahead, the future of 3-4-(propan-2-yl)phenyl-3-(trifluoroacetamido)propanoic acid appears promising, with ongoing research exploring its potential in nanomedicine and targeted drug delivery systems. As the scientific community continues to unravel its mechanisms of action, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing cutting-edge therapeutics.